Rizatriptan 1,2-(4-dimethylamino)butane
Rizatriptan 1,2-(4-dimethylamino)butane
Brand Name:
Vulcanchem
CAS No.:
1135479-41-2
VCID:
VC0121196
InChI:
InChI=1S/C36H49N11/c1-42(2)15-7-8-35(36-30(14-17-44(5)6)32-19-27(9-11-33(32)41-36)20-45-25-37-23-39-45)47-22-29(13-16-43(3)4)31-18-28(10-12-34(31)47)21-46-26-38-24-40-46/h9-12,18-19,22-26,35,41H,7-8,13-17,20-21H2,1-6H3
SMILES:
CN(C)CCCC(C1=C(C2=C(N1)C=CC(=C2)CN3C=NC=N3)CCN(C)C)N4C=C(C5=C4C=CC(=C5)CN6C=NC=N6)CCN(C)C
Molecular Formula:
C36H49N11
Molecular Weight:
635.865
Rizatriptan 1,2-(4-dimethylamino)butane
CAS No.: 1135479-41-2
Reference Standards
VCID: VC0121196
Molecular Formula: C36H49N11
Molecular Weight: 635.865
| CAS No. | 1135479-41-2 |
|---|---|
| Product Name | Rizatriptan 1,2-(4-dimethylamino)butane |
| Molecular Formula | C36H49N11 |
| Molecular Weight | 635.865 |
| IUPAC Name | 4-[3-[2-(dimethylamino)ethyl]-5-(1,2,4-triazol-1-ylmethyl)indol-1-yl]-4-[3-[2-(dimethylamino)ethyl]-5-(1,2,4-triazol-1-ylmethyl)-1H-indol-2-yl]-N,N-dimethylbutan-1-amine |
| Standard InChI | InChI=1S/C36H49N11/c1-42(2)15-7-8-35(36-30(14-17-44(5)6)32-19-27(9-11-33(32)41-36)20-45-25-37-23-39-45)47-22-29(13-16-43(3)4)31-18-28(10-12-34(31)47)21-46-26-38-24-40-46/h9-12,18-19,22-26,35,41H,7-8,13-17,20-21H2,1-6H3 |
| Standard InChIKey | ZTEXYJXRBOGGJU-UHFFFAOYSA-N |
| SMILES | CN(C)CCCC(C1=C(C2=C(N1)C=CC(=C2)CN3C=NC=N3)CCN(C)C)N4C=C(C5=C4C=CC(=C5)CN6C=NC=N6)CCN(C)C |
| Synonyms | 3-[2-(Dimethylamino)ethyl]-δ-[3-[2-(dimethylamino)ethyl]-5-(1H-1,2,4-triazol-1-ylmethyl)-1H-indol-2-yl]-N,N-dimethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1H-indole-1-butanamine |
| PubChem Compound | 118989421 |
| Last Modified | Nov 11 2021 |
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